tert-Butyl (S)-6-(bromomethyl)-2,2-dimethylmorpholine-4-carboxylate

• IUPAC Name: tert-butyl (6S)-6-(bromomethyl)-2,2-dimethylmorpholine-4-carboxylate
• InChI: InChI=1S/C12H22BrNO3/c1-11(2,3)17-10(15)14-7-9(6-13)16-12(4,5)8-14/h9H,6-8H2,1-5H3/t9-/m1/s1
• InChI Key: ZVAAIMGEJNOJEF-SECBINFHSA-N
• Canonical SMILES: CC1(CN(CC(O1)CBr)C(=O)OC(C)(C)C)C
• Isomeric SMILES: CC1(CN(C[C@H](O1)CBr)C(=O)OC(C)(C)C)C
• Molecular Formula: C12H22BrNO3
• Molecular Weight: 308.21 g/mol

Description

This compound is an ester derived from a morpholine structure. Morpholine is a common heterocycle, consisting of a six-membered ring with four carbon atoms, one oxygen atom, and one nitrogen atom. The “tert-Butyl” and “(bromomethyl)” parts suggest the presence of a tertiary butyl group and a bromomethyl group attached to the morpholine ring.

Molecular Structure Analysis

The molecular structure of this compound would likely show a morpholine ring with the tert-butyl and bromomethyl groups attached. The exact positions would depend on the specifics of the synthesis.

Chemical Reactions Analysis

The bromomethyl group is a good leaving group, so it could potentially undergo substitution reactions with nucleophiles. The ester group could undergo reactions such as hydrolysis, reduction, or transesterification.

Mechanism of Action

The mechanism of action would depend on the context in which this compound is used. If used as a reactant in a chemical reaction, the bromomethyl group could act as a leaving group, participating in substitution or elimination reactions.

Future Directions

The future directions for this compound would depend on its potential applications. It could potentially be used as a building block in the synthesis of more complex molecules.